Cas no 702642-79-3 (Benzoic acid,3-ethyl-4-nitro-)

• Product Name: Benzoic acid,3-ethyl-4-nitro-
• CAS No: 702642-79-3
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 557366
• Update Time: 2026-04-29

Benzoic acid,3-ethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-ethyl-4-nitro-
• Benzoic acid, 3-ethyl-4-nitro- (9CI)

Computed Properties

• Exact Mass: 195.05317

Experimental Properties

• PSA: 80.44

Additional information on Benzoic acid,3-ethyl-4-nitro-

Recent Advances in the Study of Benzoic acid,3-ethyl-4-nitro- (CAS: 702642-79-3) in Chemical Biology and Pharmaceutical Research

Benzoic acid,3-ethyl-4-nitro- (CAS: 702642-79-3) is a nitro-substituted benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique chemical structure, has been investigated for its role as an intermediate in the synthesis of more complex molecules, as well as for its biological activities. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of interest is the compound's potential as a building block for the synthesis of pharmacologically active molecules. Researchers have demonstrated that Benzoic acid,3-ethyl-4-nitro- can be efficiently modified to produce derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that derivatives of this compound exhibited promising inhibitory effects, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its role in drug synthesis, Benzoic acid,3-ethyl-4-nitro- has also been studied for its direct biological effects. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its antimicrobial properties, revealing that the compound displayed moderate activity against certain bacterial strains. While the exact mechanism of action remains under investigation, preliminary data suggest that the nitro group plays a critical role in its antimicrobial efficacy. These findings open new avenues for the development of antimicrobial agents based on this chemical scaffold.

Another noteworthy application of Benzoic acid,3-ethyl-4-nitro- is in the field of chemical biology, where it has been utilized as a probe to study enzyme-substrate interactions. A 2022 study in ACS Chemical Biology employed this compound to investigate the binding dynamics of a specific class of enzymes, providing valuable insights into their catalytic mechanisms. The study's results underscored the compound's utility as a tool for understanding fundamental biochemical processes, which could inform the design of more effective enzyme inhibitors.

Despite these promising developments, challenges remain in the practical application of Benzoic acid,3-ethyl-4-nitro-. For example, its stability under physiological conditions and potential toxicity profiles require further evaluation. Recent efforts have focused on optimizing its chemical properties to enhance its suitability for therapeutic use. A 2023 preprint article on ChemRxiv detailed a series of structural modifications aimed at improving the compound's bioavailability and reducing off-target effects, with encouraging preliminary results.

In conclusion, Benzoic acid,3-ethyl-4-nitro- (CAS: 702642-79-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug synthesis to direct biological activity and mechanistic studies, highlighting its broad utility. Ongoing research continues to uncover new possibilities for this molecule, positioning it as a promising candidate for future therapeutic and investigative applications. As the field advances, further studies will be essential to fully realize its potential and address existing limitations.